3-Benzyl-5-bromo-2-chloroquinoline

• IUPAC Name: 3-benzyl-5-bromo-2-chloroquinoline
• InChI: InChI=1S/C16H11BrClN/c17-14-7-4-8-15-13(14)10-12(16(18)19-15)9-11-5-2-1-3-6-11/h1-8,10H,9H2
• InChI Key: MMSMFFGPBNXOKG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC2=CC3=C(C=CC=C3Br)N=C2Cl
• Molecular Formula: C16H11BrClN
• DSSTOX Substance ID: DTXSID80731244
• Molecular Weight: 332.62 g/mol
• CAS RN: 918518-79-3

Description

3-Benzyl-5-bromo-2-chloroquinoline, also known as BBQ, is a heterocyclic compound that belongs to the class of quinoline derivatives. It is an important intermediate in the synthesis of various biologically active compounds. BBQ has gained significant attention in recent years due to its potent pharmacological properties and potential applications in the field of medicinal chemistry.

Scientific Research Applications

Synthesis and Structural Analysis

• Synthesis and Crystal Structure : The synthesis of 3-Benzyl-5-bromo-2-chloroquinoline derivatives involves multi-step processes, confirmed through spectroscopic methods like FTIR, NMR, and mass spectrometry, along with X-ray diffraction for crystallographic analysis. These compounds serve as important intermediates for the synthesis of aryl quinoline compounds, showcasing their utility in creating complex molecular architectures. Density Functional Theory (DFT) studies further elucidate their molecular structures, electrostatic potential, and frontier molecular orbitals, indicating their physicochemical properties (Zhou et al., 2022).

Biological Activities

• Antiviral and Cytotoxic Activities : Derivatives of 3-Benzyl-5-bromo-2-chloroquinoline have been evaluated for their antiviral activity, particularly against viruses such as HIV, HSV, and vaccinia viruses. Certain derivatives exhibited significant antiviral activity, highlighting their potential as leads for developing antiviral drugs (Selvam et al., 2010).
• Anti-tubercular and Antimicrobial Activities : Other studies have focused on the anti-tubercular activity of related compounds, demonstrating effectiveness against Mycobacterium tuberculosis, including drug-resistant strains. This suggests a promising avenue for the development of new anti-tubercular agents. Additionally, antimicrobial activities against various bacterial and fungal strains have been reported, further underscoring the therapeutic potential of these quinoline derivatives (Ansari & Khan, 2017; Rotthier et al., 2016).